Cas no 1699-56-5 (3,4-(Dibenzyloxy)phenethylamineHydrochloride)

• Product Name: 3,4-(Dibenzyloxy)phenethylamineHydrochloride
• CAS No: 1699-56-5
• MF: C₂₂H₂₄ClNO₂
• MW: 369.88446521759
• MDL: MFCD00012629
• CID: 41829
• PubChem ID: 24849958
• Update Time: 2025-04-18

3,4-(Dibenzyloxy)phenethylamineHydrochloride Chemical and Physical Properties

Names and Identifiers

• 3,4-Dibenzyloxyphenethylamine hydrochloride
• 2-[3,4-bis(phenylmethoxy)phenyl]ethanamine,hydrochloride
• 3,4-(Dibenzyloxy)Phenethylamine Hydrochloride
• 2-(3,4-bis (phenylmethoxy)phenyl)ethylamine hydrochloride
• 2-(3,4-bisbenzyloxyphenyl)ethylamine hydrochloride
• 2-(3,4-dibenzyloxyphenyl)ethylamine hydrochloride
• 3,4-bis(benzyloxy)-phenethylamine hydrochloride
• H2N-dopamine-Bn2*HCl
• (4-Chloro-3-Nitrophenyl)(cy
• 3,4-DibenzyloxyphenethylamineHCl
• 3,4-bis(benzyloxy)phenethylamine hydrochloride
• (4-CHLORO-3-NITROPHENYL)(CYCLOPROPYL)METHANONE
• 2-(3,4-Bis(benzyloxy)phenyl)ethanaMine hydrochloride
• 3,4-DIBENZYLOXYPHENETHYLAMINE HYDROCHLORIDE 98%
• 3,4-(Dibenzyloxy)phenethylamine hydrochloride,98%
• 3,4-Dibenzyloxyphenethylamine hydrochloride, HPLC 98%
• DTXSID90937710
• NSC-158272
• AKOS015889380
• 1699-56-5
• MLS001359967
• NSC158272
• lupeolacetate
• Benzeneethanamine, 3,4-bis(phenylmethoxy)-, hydrochloride (1:1)
• SMR001224333
• 2-[3,4-bis(phenylmethoxy)phenyl]ethanamine;hydrochloride
• 3,4-Dibenzyloxyphenethylamine hydrochloride, 98%
• J-800246
• 2-[3,4-Bis(benzyloxy)phenyl]ethan-1-amine--hydrogen chloride (1/1)
• AM20080687
• SCHEMBL5628566
• CS-0204444
• J-640247
• E83954
• CHEMBL1433859
• STR05379
• 2-[3,4-bis(benzyloxy)phenyl]ethan-1-amine hydrochloride
• FT-0600335
• NS00048239
• KXIZXPRLNNDQKS-UHFFFAOYSA-N
• 3,4-(DIBENZYLOXY)PHENETHYLAMINEHYDROCHLORIDE
• 3,4-(Dibenzyloxy)phenethylamine HCl
• 2-[3,4-BIS(BENZYLOXY)PHENYL]ETHANAMINE HYDROCHLORIDE
• 3,4-(Dibenzyloxy)phenethylamineHydrochloride

• MDL： MFCD00012629
• Inchi： 1S/C22H23NO2.ClH/c23-14-13-18-11-12-21(24-16-19-7-3-1-4-8-19)22(15-18)25-17-20-9-5-2-6-10-20;/h1-12,15H,13-14,16-17,23H2;1H
• InChI Key： KXIZXPRLNNDQKS-UHFFFAOYSA-N
• SMILES： Cl.O(CC1C=CC=CC=1)C1=C(C=CC(=C1)CCN)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 369.15000
• Monoisotopic Mass: 369.15
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 44.5

Experimental Properties

• Color/Form: Beige powder
• Density: 1.128
• Melting Point: 131-133 °C (lit.)
• Boiling Point: 493.4 °C at 760 mmHg
• Flash Point: 279.8 °C
• PSA: 44.48000
• LogP: 5.84810

3,4-(Dibenzyloxy)phenethylamineHydrochloride Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H315-H318-H335-H410
• Warning Statement： P261-P273-P280-P305+P351+P338-P501
• Hazardous Material transportation number：UN 3077 9 / PGIII
• WGK Germany：3
• Hazard Category Code： 22-37/38-41-50/53
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines